![molecular formula C11H16FNO3S B288613 N,N-diethyl-5-fluoro-2-methoxybenzenesulfonamide](/img/structure/B288613.png)
N,N-diethyl-5-fluoro-2-methoxybenzenesulfonamide
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Overview
Description
N,N-diethyl-5-fluoro-2-methoxybenzenesulfonamide, also known as DFB, is a chemical compound used in scientific research for its unique properties. DFB is a sulfonamide derivative that has been found to have several applications in biochemistry and neurochemistry. In
Scientific Research Applications
N,N-diethyl-5-fluoro-2-methoxybenzenesulfonamide has been found to have several applications in scientific research, particularly in the fields of biochemistry and neurochemistry. This compound is commonly used as a fluorescent probe to study the activity of carbonic anhydrase enzymes. It has also been used to study the binding sites of GABA-A receptors in the brain, and to investigate the role of metal ions in protein folding.
Mechanism of Action
The mechanism of action of N,N-diethyl-5-fluoro-2-methoxybenzenesulfonamide is not fully understood, but it is believed to involve the binding of the compound to specific target molecules in the body. This compound has been found to bind to carbonic anhydrase enzymes, GABA-A receptors, and metal ions. This binding may alter the activity of these molecules, leading to changes in biochemical and physiological processes.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of carbonic anhydrase enzymes, which play a role in the regulation of acid-base balance in the body. This compound has also been found to modulate the activity of GABA-A receptors, which are involved in the regulation of neurotransmission in the brain. Additionally, this compound has been found to interact with metal ions, which play a role in protein folding and stability.
Advantages and Limitations for Lab Experiments
N,N-diethyl-5-fluoro-2-methoxybenzenesulfonamide has several advantages as a research tool. It is a fluorescent probe, which allows for easy visualization and detection in experiments. It is also a relatively stable compound, which makes it easy to handle and store. However, there are also limitations to the use of this compound in lab experiments. Its binding affinity to target molecules may vary, which can affect the accuracy and reproducibility of results. Additionally, this compound may have off-target effects, which can complicate data interpretation.
Future Directions
There are several future directions for the use of N,N-diethyl-5-fluoro-2-methoxybenzenesulfonamide in scientific research. One area of interest is the development of new fluorescent probes based on the structure of this compound. These probes could be used to study a wide range of biological targets, including enzymes, receptors, and ion channels. Another area of interest is the investigation of the pharmacological properties of this compound and its derivatives. This could lead to the development of new drugs for the treatment of diseases such as cancer and neurological disorders.
Conclusion
In conclusion, this compound, or this compound, is a chemical compound with several applications in scientific research. Its unique properties make it a valuable tool for studying a wide range of biological targets. While there are limitations to its use, the future directions for the development of new probes and drugs based on this compound are promising.
Synthesis Methods
The synthesis of N,N-diethyl-5-fluoro-2-methoxybenzenesulfonamide involves the reaction of 5-fluoro-2-methoxybenzenesulfonyl chloride with diethylamine in the presence of a base such as triethylamine. This reaction results in the formation of this compound as a white crystalline solid.
properties
Molecular Formula |
C11H16FNO3S |
---|---|
Molecular Weight |
261.32 g/mol |
IUPAC Name |
N,N-diethyl-5-fluoro-2-methoxybenzenesulfonamide |
InChI |
InChI=1S/C11H16FNO3S/c1-4-13(5-2)17(14,15)11-8-9(12)6-7-10(11)16-3/h6-8H,4-5H2,1-3H3 |
InChI Key |
CEJXLOJCFYNHJH-UHFFFAOYSA-N |
SMILES |
CCN(CC)S(=O)(=O)C1=C(C=CC(=C1)F)OC |
Canonical SMILES |
CCN(CC)S(=O)(=O)C1=C(C=CC(=C1)F)OC |
Origin of Product |
United States |
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